Cas no 34121-87-4 (3-Bromo-5,6-diphenylpyrazine-2-carbonitrile)

• Product Name: 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile
• CAS No: 34121-87-4
• MF: C₁₇H₁₀BrN₃
• MW: 336.185402393341
• CID: 2951045
• PubChem ID: 84819902
• Update Time: 2025-06-12

3-Bromo-5,6-diphenylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-溴-5,6-二苯基吡嗪-2-甲腈
• 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile
• 34121-87-4

• Inchi： 1S/C17H10BrN3/c18-17-14(11-19)20-15(12-7-3-1-4-8-12)16(21-17)13-9-5-2-6-10-13/h1-10H
• InChI Key： CRUWOOVNTBDJHP-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 335.00581g/mol
• Monoisotopic Mass: 335.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.6

Additional information on 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile

Recent Advances in the Study of 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile (CAS: 34121-87-4)

3-Bromo-5,6-diphenylpyrazine-2-carbonitrile (CAS: 34121-87-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the preparation of pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific research.

The synthesis of 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have improved the yield and purity of the compound, making it more accessible for further pharmacological studies. Structural elucidation via NMR spectroscopy and X-ray crystallography has provided detailed insights into its molecular conformation, which is critical for understanding its interaction with biological targets.

In terms of biological activity, recent research has demonstrated that 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile exhibits promising inhibitory effects against several enzymes, including kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibition of cyclin-dependent kinases (CDKs), suggesting its potential as a lead compound for anticancer drug development.

Furthermore, computational modeling and molecular docking studies have been employed to predict the binding modes of 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile with its target proteins. These in silico approaches have provided valuable information for the rational design of more potent and selective analogs. Additionally, preliminary in vitro and in vivo studies have indicated favorable pharmacokinetic properties, such as good solubility and metabolic stability, which are essential for further preclinical development.

Despite these promising findings, challenges remain in the optimization of 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile for therapeutic use. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive structure-activity relationship (SAR) studies. Future research directions may include the exploration of novel derivatives and the evaluation of their efficacy in disease models, as well as the development of scalable synthetic routes for large-scale production.

In conclusion, 3-Bromo-5,6-diphenylpyrazine-2-carbonitrile (CAS: 34121-87-4) represents a versatile scaffold with significant potential in medicinal chemistry. The latest research underscores its utility as a building block for the development of new therapeutic agents, particularly in the areas of oncology and inflammation. Continued investigation into its biological mechanisms and synthetic modifications will be crucial for translating these findings into clinically relevant applications.